Cas no 2171154-13-3 ((2S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylpyrrolidine-2-carboxylic acid)

• Product Name: (2S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylpyrrolidine-2-carboxylic acid
• CAS No: 2171154-13-3
• MF: C₂₅H₂₆N₂O₅
• MW: 434.484346866608
• CID: 6508173
• PubChem ID: 165511706
• Update Time: 2025-08-04

(2S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylpyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylpyrrolidine-2-carboxylic acid
• EN300-1532814
• EN300-1532790
• (2S)-1-[(1rs,3rs)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutanecarbonyl]pyrrolidine-2-carboxylic acid
• 2171154-13-3
• EN300-1532582
• (2S)-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutanecarbonyl]pyrrolidine-2-carboxylic acid

• Inchi： 1S/C25H26N2O5/c28-23(27-11-5-10-22(27)24(29)30)15-12-16(13-15)26-25(31)32-14-21-19-8-3-1-6-17(19)18-7-2-4-9-20(18)21/h1-4,6-9,15-16,21-22H,5,10-14H2,(H,26,31)(H,29,30)/t15?,16?,22-/m0/s1
• InChI Key： LNSFDQYANTWOGO-LGHDPPOTSA-N
• SMILES： O=C(C1CC(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC[C@H]1C(=O)O

Computed Properties

• Exact Mass: 434.18417193g/mol
• Monoisotopic Mass: 434.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 714
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 95.9Ų

Additional information on (2S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylpyrrolidine-2-carboxylic acid

(2S)-1-3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonylpyrrolidine-2-carboxylic acid (CAS No. 2171154-13-3)

The compound (2S)-1-{3-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}cyclobutane}carbonylpyrrolidine-2-carboxylic acid, with the CAS registry number 2171154-13-3, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and drug discovery. This compound is notable for its complex structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) group, a cyclobutane ring, and a pyrrolidine moiety, all of which contribute to its unique chemical properties and potential applications.

Recent studies have highlighted the importance of such molecules in the development of novel therapeutic agents. The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in stabilizing the molecule during synthesis and in vivo applications. The cyclobutane ring introduces strain into the structure, which can enhance bioactivity by increasing molecular rigidity and potentially improving binding affinity to target proteins. The pyrrolidine moiety further contributes to the molecule's versatility, offering additional sites for functionalization and interaction with biological systems.

One of the most promising applications of this compound lies in its potential as a building block for peptide-based drugs. Researchers have demonstrated that molecules with similar structural features can serve as substrates for enzymes involved in protein synthesis, making them valuable tools in both academic and industrial settings. Furthermore, the stereochemistry at the (2S) position is critical for determining the compound's biological activity, underscoring the importance of enantioselective synthesis techniques.

Recent advancements in synthetic methodologies have enabled more efficient routes to this compound. For instance, the use of catalytic asymmetric hydrogenation has been reported to facilitate the construction of the chiral center at the pyrrolidine ring, thereby streamlining the overall synthesis process. Additionally, computational chemistry approaches have been employed to predict the molecule's behavior in various biological systems, providing valuable insights into its potential pharmacokinetic properties.

In terms of therapeutic applications, this compound has shown promise in preliminary studies targeting specific enzymes and receptors. Its ability to modulate enzyme activity suggests potential utility in treating conditions such as cancer and neurodegenerative diseases, where enzyme inhibition plays a critical role. However, further preclinical studies are required to fully elucidate its efficacy and safety profile.

In conclusion, (2S)-1-{3-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}cyclobutane}carbonylpyrrolidine-2-carboxylic acid (CAS No. 2171154-13-3) represents a cutting-edge molecule with significant potential in drug discovery and development. Its intricate structure and unique chemical properties make it an invaluable tool for researchers seeking to advance our understanding of complex biological systems and develop innovative therapeutic interventions.